Cas no 6088-88-6 (N-[(E)-1-carbamoyl-2-(4-chlorophenyl)ethenyl]furan-2-carboxamide)

N-[(E)-1-carbamoyl-2-(4-chlorophenyl)ethenyl]furan-2-carboxamide structure
6088-88-6 structure
Product Name:N-[(E)-1-carbamoyl-2-(4-chlorophenyl)ethenyl]furan-2-carboxamide
CAS No:6088-88-6
MF:C4H7ClMg
MW:114.856380701065
CID:1623570
Update Time:2024-11-05

N-[(E)-1-carbamoyl-2-(4-chlorophenyl)ethenyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[(E)-1-carbamoyl-2-(4-chlorophenyl)ethenyl]furan-2-carboxamide
    • 2-Butenylmagnesium chloride
    • N-[(E)-3-amino-1-(4-chlorophenyl)-3-oxoprop-1-en-2-yl]furan-2-carboxamide
    • Crotylmagnesium Chloride
    • (E)-But-2-en-1-ylmagnesium chloride, 0.50 M in 2-MeTHF
    • (E)-But-2-en-1-ylmagnesium chloride, 0.50 M in THF
    • Inchi: 1S/C4H7.ClH.Mg/c1-3-4-2;;/h3-4H,1H2,2H3;1H;/q;;+1/p-1
    • InChI Key: RTJGBPYEBKZQGE-UHFFFAOYSA-M
    • SMILES: C(=CC)C[Mg]Cl

Computed Properties

  • Exact Mass: 290.04593
  • Monoisotopic Mass: 290.04582
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.3

Experimental Properties

  • Density: 1.381
  • Boiling Point: 603.7°C at 760 mmHg
  • Flash Point: 318.9°C
  • Refractive Index: 1.641
  • PSA: 85.33
  • Solubility: It reacts violently with water.

N-[(E)-1-carbamoyl-2-(4-chlorophenyl)ethenyl]furan-2-carboxamide Pricemore >>

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